Cas no 85204-18-8 (Bicyclo[2.2.1]hept-5-ene-2-methanol,a,3,3-trimethyl-, 2-acetate)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-methanol,a,3,3-trimethyl-, 2-acetate
• CAS No: 85204-18-8
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 732953
• PubChem ID: 44153861
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2-methanol,a,3,3-trimethyl-, 2-acetate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-methanol,a,3,3-trimethyl-, 2-acetate
• 1-(3,3-dimethyl-2-bicyclo[2.2.1]hept-5-enyl)ethyl acetate
• 1-(3,3-dimethylbicyclo[2.2.1]hept-5-en-2-yl)ethyl acetate

• Inchi： 1S/C13H20O2/c1-8(15-9(2)14)12-10-5-6-11(7-10)13(12,3)4/h5-6,8,10-12H,7H2,1-4H3
• InChI Key： ASHKOXCVKJACGB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)C1C2C=CC(C2)C1(C)C

Computed Properties

• Exact Mass: 208.146
• Monoisotopic Mass: 208.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3

Experimental Properties

• Density: 0.996
• Boiling Point: 248.2°C at 760 mmHg
• Flash Point: 86.5°C
• Refractive Index: 1.481

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters